Cas no 1181249-18-2 (2-3-(3-chlorophenyl)phenylethan-1-amine)
2-3-(3-chlorophenyl)phenylethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(3-CHLOROPHENYL)PHENYL]ETHAN-1-AMINE
- 2-(3'-Chloro-[1,1'-biphenyl]-3-yl)ethanamine
- 2-{3'-chloro-[1,1'-biphenyl]-3-yl}ethan-1-amine
- [1,1'-Biphenyl]-3-ethanamine, 3'-chloro-
- 2-3-(3-chlorophenyl)phenylethan-1-amine
-
- MDL: MFCD11895448
- Inchi: 1S/C14H14ClN/c15-14-6-2-5-13(10-14)12-4-1-3-11(9-12)7-8-16/h1-6,9-10H,7-8,16H2
- InChI Key: NLWLHXLUNWDZAW-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=CC=CC(=C1)CCN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- XLogP3: 3.9
- Topological Polar Surface Area: 26
2-3-(3-chlorophenyl)phenylethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-328364-0.05g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 0.05g |
$612.0 | 2023-09-04 | ||
| Enamine | EN300-328364-0.1g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 0.1g |
$640.0 | 2023-09-04 | ||
| Enamine | EN300-328364-0.25g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 0.25g |
$670.0 | 2023-09-04 | ||
| Enamine | EN300-328364-0.5g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 0.5g |
$699.0 | 2023-09-04 | ||
| Enamine | EN300-328364-1.0g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-328364-2.5g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 2.5g |
$1428.0 | 2023-09-04 | ||
| Enamine | EN300-328364-5.0g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 5.0g |
$2110.0 | 2023-02-23 | ||
| Enamine | EN300-328364-10.0g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 10.0g |
$3131.0 | 2023-02-23 | ||
| Enamine | EN300-328364-1g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 1g |
$728.0 | 2023-09-04 | ||
| Enamine | EN300-328364-5g |
2-[3-(3-chlorophenyl)phenyl]ethan-1-amine |
1181249-18-2 | 5g |
$2110.0 | 2023-09-04 |
2-3-(3-chlorophenyl)phenylethan-1-amine Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 2-3-(3-chlorophenyl)phenylethan-1-amine
Introduction to 2-3-(3-chlorophenyl)phenylethan-1-amine (CAS No. 1181249-18-2)
2-3-(3-chlorophenyl)phenylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1181249-18-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenethylamines, a structurally diverse group known for their pharmacological relevance and potential therapeutic applications. The presence of a chlorophenyl substituent and the ethylamine side chain imparts unique chemical properties that make this molecule of interest for further exploration in drug discovery.
The molecular structure of 2-3-(3-chlorophenyl)phenylethan-1-amine consists of a central phenyl ring substituted at the 3-position with a chlorine atom, connected to another phenyl ring through an ethyl bridge. The amine functional group at the terminal position enhances its reactivity and interaction with biological targets. Such structural features are often exploited in the design of bioactive molecules, particularly in the development of novel pharmacological agents targeting neurological and cardiovascular pathways.
In recent years, there has been growing interest in phenethylamine derivatives due to their demonstrated efficacy in modulating neurotransmitter systems. 2-3-(3-chlorophenyl)phenylethan-1-amine has been studied for its potential role as an intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. Researchers have explored its interactions with enzymes and receptors, which are critical for understanding its mechanism of action and therapeutic potential.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chlorophenyl group serves as a handle for further functionalization, allowing chemists to introduce additional modifications that could improve solubility, bioavailability, or target specificity. This flexibility has made 2-3-(3-chlorophenyl)phenylethan-1-amine a valuable building block in medicinal chemistry campaigns aimed at developing next-generation therapeutics.
Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular modeling studies on 2-3-(3-chlorophenyl)phenylethan-1-amine have revealed insights into its binding affinity and metabolic stability, providing critical data for optimizing its pharmacological properties. These computational approaches are increasingly complementing experimental work, accelerating the drug discovery process.
The compound's relevance extends beyond academic research; it has been incorporated into several preclinical studies investigating novel therapeutic strategies. While not yet approved for human use, preliminary findings suggest that derivatives of 2-3-(3-chlorophenyl)phenylethan-1-amine may exhibit promising activity in conditions such as depression, anxiety disorders, and neurodegenerative diseases. These early-stage investigations highlight the need for further exploration to fully harness its therapeutic potential.
The synthesis of 2-3-(3-chlorophenyl)phenylethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The development of scalable synthetic routes is crucial for translating laboratory discoveries into viable candidates for clinical development.
In conclusion, 2-3-(3-chlorophenyl)phenylethan-1-amine (CAS No. 1181249-18-2) represents a significant compound in pharmaceutical research due to its structural features, synthetic accessibility, and potential therapeutic applications. Ongoing studies continue to uncover new insights into its biological activity and mechanistic roles, positioning it as a promising candidate for future drug development initiatives. As research progresses, this molecule is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.
1181249-18-2 (2-3-(3-chlorophenyl)phenylethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)